Cas no 21991-08-2 (Thiophene,2-[(2,4,6-trimethylphenyl)sulfonyl]-)

• Product name: Thiophene,2-[(2,4,6-trimethylphenyl)sulfonyl]-
• CAS No: 21991-08-2
• MF: C₁₃H₁₄O₂S₂
• MW: 266.37906
• CID: 284190
• PubChem ID: 345623

Thiophene,2-[(2,4,6-trimethylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Thiophene,2-[(2,4,6-trimethylphenyl)sulfonyl]-
• 2-(2,4,6-trimethyl-benzenesulfonyl)-thiophene
• 2-[(2,4,6-trimethylphenyl)sulfonyl]thiophene
• 2-Mesitylsulfonylthiophen
• AC1L836E
• NSC403333
• STK335826
• 21991-08-2
• DTXSID00323201
• NSC-403333

• Inchi： InChI=1S/C13H14O2S2/c1-9-7-10(2)13(11(3)8-9)17(14,15)12-5-4-6-16-12/h4-8H,1-3H3
• InChI Key： XMALHJZMBNKGMM-UHFFFAOYSA-N
• SMILES： CC1=CC(C)=C(S(C2=CC=CS2)(=O)=O)C(C)=C1

Computed Properties

• Exact Mass: 266.04362
• Monoisotopic Mass: 266.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 70.8Ų

Experimental Properties

• Density: 1.232
• Boiling Point: 425.1°C at 760 mmHg
• Flash Point: 210.9°C
• Refractive Index: 1.583
• PSA: 34.14